![molecular formula C12H16BrClN2O B2594019 4-Bromo-N-(piperidin-4-yl)benzamide hydrochloride CAS No. 1233952-50-5](/img/structure/B2594019.png)
4-Bromo-N-(piperidin-4-yl)benzamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-Bromo-N-(piperidin-4-yl)benzamide hydrochloride” is a chemical compound with the CAS Number 1233952-50-5 . It has a molecular weight of 319.63 and a molecular formula of C12H16BrClN2O .
Synthesis Analysis
The synthesis of N-(piperidin-4-yl)benzamide derivatives, which includes “this compound”, involves the design and creation of a series of novel benzamide derivatives . The synthesis process is guided by bioisosterism and pharmacokinetic parameters .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the molecular formula C12H16BrClN2O .
Chemical Reactions Analysis
N-(piperidin-4-yl)benzamide derivatives, including “this compound”, have been found to have good biological potential and inhibitory activity . The compounds show significant inhibitory bioactivity in HepG2 cells .
Scientific Research Applications
Synthesis and Characterization
- The compound and its derivatives have been extensively studied for their synthesis and structural characterization. Cheng De-ju and others synthesized various derivatives, notably involving 4-bromo-2-(bromomethyl)-1-((4-chlorobenzyl)oxy)benzene and piperidin-4-one, leading to novel non-peptide CCR5 antagonists. The structural characteristics of these products were established using techniques like NMR and MS (Cheng De-ju, 2014), (H. Bi, 2014), (Cheng De-ju, 2015).
Bioactivity and Potential Therapeutic Applications
- Several studies have noted the bioactivity of the compound and its derivatives. For example, non-peptide small molecular antagonist benzamide derivatives, synthesized from similar processes, have been tested for biological activity, hinting at potential therapeutic applications (H. Bi, 2015), (Cheng De-ju, 2014).
- Khatiwora et al. synthesized metal complexes with benzamides and studied their antibacterial activity against various bacterial strains, noting the complexes exhibited better activities than free ligands and standard antibiotics against certain bacteria (E. Khatiwora et al., 2013).
Receptor Activity and Pharmacological Implications
- The compound's derivatives have been researched for their receptor activity, particularly as CCR5 antagonists, which are significant in the context of HIV-1 infection prevention (Cheng De-ju, 2014), (S. Sonda et al., 2003).
- The compound's pharmacological properties have been explored, especially in the context of serotonin 4 receptor agonism, indicating potential applications in gastrointestinal motility and as prokinetic agents (S. Sonda et al., 2004).
Mechanism of Action
Target of Action
The primary target of 4-Bromo-N-(piperidin-4-yl)benzamide hydrochloride is the hypoxia-inducible factor 1 (HIF-1) pathway . HIF-1 is a transcription factor that targets a series of adaptation genes under hypoxic conditions .
Mode of Action
This compound interacts with its target, HIF-1, by inducing the expression of HIF-1α protein and downstream target gene p21 . This interaction results in the upregulation of cleaved caspase-3, promoting apoptosis in tumor cells .
Biochemical Pathways
The compound affects the HIF-1 pathway, which plays a crucial role in cellular response to hypoxia . The activation of this pathway leads to the upregulation of a variety of growth factors, allowing cancer cells to proliferate, differentiate, and adapt to the hypoxic microenvironment .
Result of Action
The action of this compound results in significant inhibitory bioactivity in HepG2 cells . It induces the expression of HIF-1α protein and downstream target gene p21, and upregulates the expression of cleaved caspase-3 to promote tumor cells apoptosis .
Action Environment
The efficacy and stability of this compound can be influenced by environmental factors such as the hypoxic conditions in which the target cells reside . The hypoxic environment around the tumor tissue can increase the expression of HIF, thereby influencing the compound’s action .
Safety and Hazards
While specific safety and hazard information for “4-Bromo-N-(piperidin-4-yl)benzamide hydrochloride” is not available, it is generally recommended to avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, and remove all sources of ignition .
Future Directions
Properties
IUPAC Name |
4-bromo-N-piperidin-4-ylbenzamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15BrN2O.ClH/c13-10-3-1-9(2-4-10)12(16)15-11-5-7-14-8-6-11;/h1-4,11,14H,5-8H2,(H,15,16);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLNDQHUDWGOXFM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1NC(=O)C2=CC=C(C=C2)Br.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16BrClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.62 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.